Cas no 1627857-45-7 (2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)-
• CAS No: 1627857-45-7
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 6383196
• PubChem ID: 90415914
• Update Time: 2025-07-22

2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)-
• 2-Pyridineacetonitrile, 5-amino-α,α-dimethyl-3-(trifluoromethyl)-
• 1627857-45-7
• 2-(5-amino-3-(trifluoromethyl)pyridin-2-yl)-2-methylpropanenitrile
• SCHEMBL16045388

• Inchi： 1S/C10H10F3N3/c1-9(2,5-14)8-7(10(11,12)13)3-6(15)4-16-8/h3-4H,15H2,1-2H3
• InChI Key： ZGSWHWNQDZCZRH-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#N)=NC=C(N)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 342.7±42.0 °C(Predicted)
• pka: 2.09±0.32(Predicted)

Additional information on 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)-

Introduction to 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl)- CAS No. 1627857-45-7

2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl) (CAS No. 1627857-45-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and applications. The presence of multiple functional groups, including an amino group, dimethyl substituents, and a trifluoromethyl group, makes this compound a versatile intermediate in synthetic chemistry.

The 5-amino-a,a-dimethyl moiety in the molecular structure contributes to the compound's reactivity and potential biological activity. This particular configuration is often explored in drug discovery due to its ability to interact with biological targets in various ways. The amino group, for instance, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmaceutical compounds.

The 3-(trifluoromethyl) group is another key feature that enhances the compound's properties. Trifluoromethyl groups are frequently incorporated into molecules to improve metabolic stability, lipophilicity, and overall bioavailability. This modification can significantly influence the pharmacokinetic profile of a drug candidate, making it an attractive feature in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacological properties. The synthesis and characterization of 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl) have been the focus of several research studies aimed at identifying new therapeutic agents.

One notable study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of various pyridine derivatives. The researchers demonstrated that compounds with similar structural motifs exhibit promising activities against several targets, including enzymes and receptors involved in inflammatory pathways. The specific arrangement of functional groups in 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl), was found to enhance its binding affinity to these targets, suggesting its potential as a lead compound for further development.

The trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule. This group can influence the electron density distribution, thereby affecting the compound's reactivity and interaction with biological targets. In addition, the presence of multiple stereocenters in this compound allows for the exploration of enantiomerically pure forms, which can have different biological activities due to stereoselective interactions.

Synthetic approaches to 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl), have been optimized to ensure high yield and purity. One common synthetic route involves the condensation of appropriate precursors under controlled conditions. The use of catalysts and ligands has been found to improve reaction efficiency and selectivity. Advances in synthetic methodologies have enabled researchers to access complex molecular structures with greater ease, facilitating the discovery of new bioactive compounds.

The application of computational chemistry has also played a significant role in understanding the properties and potential uses of this compound. Molecular modeling techniques have been used to predict binding modes and affinities for various biological targets. These predictions can guide experimental efforts and help identify optimal modifications for improving pharmacological activity.

In conclusion, 2-Pyridineacetonitrile, 5-amino-a,a-dimethyl-3-(trifluoromethyl) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound and its derivatives is expected to yield valuable insights into new treatment strategies for various diseases.